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Compound of Interest

Compound Name:
(5S)-N-methyl-1-

azabicyclo[3.3.1]nonan-3-amine

Cat. No.: B12278445

Get Quote

Executive Summary
Granatamine (IUPAC: 9-methyl-9-azabicyclo[3.3.1]nonan-3-amine) is a bicyclic diamine

belonging to the tropane-related alkaloid class. Structurally derived from the granatan (9-

azabicyclo[3.3.1]nonane) skeleton, it is the immediate precursor to Granisetron, a potent

antiemetic used in oncology.

This guide provides a comprehensive analysis of granatamine’s physicochemical profile,

stereochemical behavior, and reactivity. It is designed for medicinal chemists and process

engineers optimizing the synthesis of 5-HT3 antagonists, where the stereochemical purity of

the endo-isomer is the determinant of pharmaceutical efficacy.

Chemical Identity & Stereochemistry
Granatamine exists as two diastereomers based on the orientation of the C3-amino group

relative to the nitrogen-bridge: endo (active) and exo (impurity).
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Attribute Detail

Common Name Granatamine

IUPAC Name 9-methyl-9-azabicyclo[3.3.1]nonan-3-amine

CAS Number (Endo) 76272-41-8 (Generic/Mix: 141650-55-7)

CAS Number (Exo) 76272-56-5

Molecular Formula

C

H

N

Molecular Weight 154.25 g/mol

SMILES (Endo) CN1C2CCCC1CN

Key Derivative Granisetron (Kytril)

Stereochemical Visualization
The endo configuration places the amino group towards the piperidine ring bridge, creating a

concave geometry essential for the binding pocket fit of Granisetron. The exo isomer extends

the amino group away from the bridge.

Stereoisomers of Granatamine

Endo-Granatamine
(Active Precursor)

Amino group axial/concave

Exo-Granatamine
(Process Impurity)

Amino group equatorial/convex

N-Methyl Bridge
(Position 9) C3-N Interaction

Steric Relief

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b12278445/docs?utm_src=pdf-body-img#technical-guide-physical-and-chemical-properties-of-granatamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12278445?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Stereochemical relationship between the active endo-isomer and the exo-impurity.

Physical Properties[3][4][5][6]
Granatamine is typically handled as a hygroscopic oil or a low-melting solid. In pharmaceutical

manufacturing, it is often isolated as a salt (e.g., dihydrochloride) to improve stability and

crystallinity.

Quantitative Data Profile
Property Value / Range Condition

Physical State Viscous liquid or waxy solid Ambient (Free base)

Boiling Point 115°C – 119°C @ 18 mmHg (Vacuum)

Melting Point < 30°C (Free base) Salts MP > 200°C

Density 0.968 ± 0.06 g/cm³ Predicted @ 20°C

Solubility High (Water, Ethanol, DCM) Polar organic solvents

LogP 0.9 – 1.1 Lipophilic/Hydrophilic balance

pKa (N3-Amino) ~10.5 Primary amine (Nucleophile)

pKa (N9-Bridge) ~9.2 Tertiary amine (Bridgehead)

Experimental Insight: The free base absorbs atmospheric CO

rapidly to form carbamates. It must be stored under inert gas (Argon/Nitrogen) or converted
immediately to the hydrochloride salt.

Chemical Reactivity & Synthesis
The reactivity of granatamine is defined by its two nitrogen centers. The C3-primary amine is

the reactive handle for acylation, while the N9-tertiary amine remains chemically inert under

standard coupling conditions but dictates the basicity and solubility profile.

Synthesis Pathway (Robinson-Schöpf Route)
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The industrial synthesis mimics the biosynthesis of tropinone, utilizing a double Mannich

reaction followed by a stereoselective reduction.

Cyclization: Glutaraldehyde, methylamine, and acetonedicarboxylic acid condense to form

Pseudopelletierine (9-methyl-9-azabicyclo[3.3.1]nonan-3-one).

Oximation: Reaction with hydroxylamine yields the oxime.

Reduction: Catalytic hydrogenation (e.g., Raney Ni) or sodium/alcohol reduction converts the

oxime to granatamine.

Critical Control Point: The reduction method determines the endo:exo ratio. Sodium in

amyl alcohol favors the thermodynamically stable endo isomer, whereas catalytic

hydrogenation may yield mixed isomers.
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Process Criticality
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Figure 2: Synthetic workflow from raw materials to Granisetron via Granatamine.

Applications in Drug Development[8][9]
Granatamine is the pharmacophore scaffold for Granisetron, a 5-HT3 receptor antagonist.
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Mechanism of Action Role
The granatamine moiety mimics the structure of serotonin (5-HT). The bicyclic rigid cage locks

the nitrogen atoms in a specific spatial conformation that perfectly overlaps with the 5-HT3

receptor's ligand-binding domain, blocking the ion channel and preventing emesis signals.

Impurity Profiling (E-E-A-T)
In regulatory submissions (DMF/CMC), the following impurities related to granatamine must be

controlled:

Exo-Granatamine: Inactive stereoisomer. Limit typically < 0.15%.

Nor-Granatamine: Demethylated analog (N9-H). Arises from oxidative stress.

Pseudopelletierine: Unreacted ketone starting material.

Detection Protocol:

Method: HPLC-UV or GC-MS.

Column: C18 Reverse Phase with ion-pairing agents (e.g., sodium octanesulfonate) to retain

the polar amine.

Differentiation: Endo and Exo isomers have distinct retention times due to different solvation

radii and interaction with the stationary phase.

Safety & Handling
Hazards: Corrosive (Causes severe skin burns and eye damage). Acute toxicity if swallowed.

Storage: Store at 2-8°C. Hygroscopic.

PPE: Face shield, high-grade nitrile gloves, and respirator usage are mandatory during

synthesis due to volatility of the free base.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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